Erbium trichloride hexahydrate

Specification

• CAS No.: 10025-75-9
• Molecular Formula: Cl3ErH12O6
• Molecular Weight: 381.7 g/mol
• IUPAC Name: erbium(3+);trichloride;hexahydrate
• Standard InChI: InChI=1S/3ClH.Er.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• Standard InChI Key: UJBPGOAZQSYXNT-UHFFFAOYSA-K
• SMILES: O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Er+3]
• Canonical SMILES: O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Er+3]

Introduction

Basic Properties and Characteristics

Chemical Identity and Nomenclature

Erbium trichloride hexahydrate (ErCl₃·6H₂O) is a hydrated form of erbium chloride, containing six water molecules per formula unit. This compound is formally known as erbium(III) chloride hexahydrate, indicating that erbium exists in the +3 oxidation state. The compound is registered with CAS number 10025-75-9 and possesses an EINECS number of 629-567-8. Various synonyms exist for this compound, including erbium trichloride hexahydrate, erbium(III) chloride 6-water, and erbium(3+) chloride hexahydrate.

The molecular formula is commonly written as ErCl₃·6H₂O, though it can also be represented in Hill system notation as Cl₃Er₁H₁₂O₆. With a formula weight of 381.71 g/mol, this compound belongs to the chloride class of inorganic compounds containing a rare earth element.

Structural Data

The hexahydrate form of erbium trichloride possesses a monoclinic crystal structure belonging to the point group P2/n (P2/c) - C4 2h. This differs from the anhydrous form, which crystallizes in the AlCl₃ type structure with a different monoclinic point group (C2/m).

In the crystal structure of erbium trichloride hexahydrate, the erbium ion is octa-coordinated, forming [Er(H₂O)₆Cl₂]⁺ complex ions with isolated Cl⁻ ions completing the structure. This arrangement results in the erbium atom being surrounded by six water molecules and two chloride ions in its primary coordination sphere, with the third chloride ion existing as a separate counterion in the crystal lattice.

Composition and Elemental Analysis

Element Percentages

Erbium trichloride hexahydrate consists of four elements: erbium, chlorine, hydrogen, and oxygen. The precise elemental composition has been determined through analytical methods, providing a clear understanding of the compound's makeup.

Table 2: Elemental Composition of ErCl₃·6H₂O

Element	Percentage (%)
Erbium (Er)	43.82
Chlorine (Cl)	27.86
Hydrogen (H)	3.17
Oxygen (O)	25.15

The high percentage of erbium (43.82%) makes this compound an efficient source of this rare earth element for various applications. The TREO (Total Rare Earth Oxides) content in commercial samples is typically around 45%, with the Er₂O₃/TREO ratio ranging from 99.0% to 99.99% depending on the grade and purity level.

Parameter	ERCL-4N	ERCL-3N	ERCL-2N
TREO >%	45	45	45
Er₂O₃/REO >%	99.99	99.9	99.0
Water-insoluble <%	0.05	0.05	0.1
Non-rare earth impurities (ppm)
Fe₂O₃	5	10	20
CaO	10	20	50
SiO₂	20	20	50
PbO	5	10	50
SO₄²⁻	100	100	100

These specifications highlight the varying levels of purity available for different applications, with higher purity grades (such as ERCL-4N with 99.99% Er₂O₃/REO) being preferred for applications requiring minimal impurities.

Chemical Properties

Solubility and Reactivity

Erbium trichloride hexahydrate demonstrates excellent solubility in water, making it a convenient source of Er³⁺ ions in aqueous solutions. It is also soluble in strong mineral acids, which can be useful for specific chemical processes. The compound shows limited solubility in organic solvents, being only slightly soluble in methanol (MeOH) and tetrahydrofuran (THF).

The reactivity of erbium trichloride hexahydrate is primarily associated with the Er³⁺ ion, which can participate in various coordination chemistry reactions. The compound can act as a Lewis acid due to the electropositive nature of the erbium ion, enabling its catalytic properties in organic synthesis reactions.

Applications and Uses

Catalytic Applications

One of the most significant applications of erbium trichloride hexahydrate is its use as a catalyst in organic synthesis reactions. The compound has demonstrated effectiveness in several important reaction types:

• Acylation of alcohols and phenols, providing an efficient and selective method for the introduction of acyl groups

• Friedel-Crafts-type reactions, where it can serve as a milder alternative to traditional Lewis acid catalysts

• Luche reductions, where it can be used in place of cerium(III) chloride for selective reductions of carbonyl compounds

• Amine functionalization of furfural, contributing to the development of bio-based chemical processes

These catalytic applications leverage the Lewis acidic character of the Er³⁺ ion, which can coordinate with and activate various functional groups in organic substrates.

Material Science Applications

Erbium trichloride hexahydrate serves as a critical precursor or reagent in various material science applications:

• Preparation of metallic erbium through electrolysis processes

• Synthesis of erbium-doped materials such as erbium-doped TiO₂ nanorods for photocatalytic applications, including lignin degradation

• Development of high-k erbium oxide films prepared by sol-gel methods for low-voltage thin-film transistors

• Preparation of upconversion nanocrystal coated silica (UCNP@mSiO₂) nanocomposites for advanced optical applications

The compound's ability to provide a soluble and reactive source of erbium makes it valuable in these material synthesis processes.

Synthesis and Preparation Methods

The preparation of erbium trichloride in various forms typically begins with erbium oxide (Er₂O₃) as the starting material. While the search results primarily address the synthesis of the anhydrous form, the hexahydrate is commonly obtained by controlling the hydration process or through direct synthesis methods.

For the anhydrous form, which can subsequently be hydrated to produce the hexahydrate, the ammonium chloride route is commonly employed:

• Erbium(III) oxide is heated with ammonium chloride to produce the ammonium salt of the pentachloride:
  Er₂O₃ + 10 NH₄Cl → 2 (NH₄)₂ErCl₅ + 6 H₂O + 6 NH₃

• The ammonium chloride salt is then converted to the trichloride by heating in a vacuum at 350-400 °C:
  (NH₄)₂ErCl₅ → ErCl₃ + 2 HCl + 2 NH₃

The hexahydrate form can be obtained through controlled hydration of the anhydrous form or by crystallization from aqueous solutions containing erbium(III) ions and chloride ions under appropriate conditions.

Commercial production typically focuses on optimizing purity levels, with manufacturers offering various grades to meet different application requirements.

Optical and Specialized Properties

Optical Characteristics

Erbium compounds, including the trichloride hexahydrate, exhibit distinctive optical properties that contribute to their value in various applications. Erbium trichloride solutions display a negative nonlinear absorption effect, which can be exploited in specialized optical applications.

The pink color of erbium trichloride hexahydrate results from the electronic transitions of the Er³⁺ ion, which absorbs specific wavelengths of light in the visible region. These optical properties make erbium compounds useful in various optical and photonic applications, including:

• Colorants for glass and ceramics

• Components in certain laser systems

• Materials for optical communication technologies

Coordination Chemistry

In erbium trichloride hexahydrate, the erbium atom exhibits a coordination number of 8, forming [Er(H₂O)₆Cl₂]⁺ complex ions with isolated Cl⁻ completing the structure. This coordination behavior is characteristic of rare earth elements, which typically form high-coordination-number complexes due to their large ionic radii.

Studies involving the coordination behavior of erbium chloride hydrate with other ligands, such as diethylammonium diethyldithiocarbamate, have been reported in the literature. These investigations provide insights into the coordination chemistry of erbium and potential applications in specialized materials and processes.